Cas no 185017-71-4 (L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)-)

• Product name: L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)-
• CAS No: 185017-71-4
• MF: C₇H₁₃NO₃
• MW: 159.18302
• CID: 114432
• PubChem ID: 11040977

L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)-
• L-Proline, 5-(hydroxymethyl)-4-methyl-, (4R,5S)- (9CI)
• (2S,4R,5S)-4-Methyl-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid
• 185017-71-4
• (2S,4R,5S)-5-(Hydroxymethyl)-4-methylpyrrolidine-2-carboxylic acid

• Inchi： InChI=1S/C7H13NO3/c1-4-2-5(7(10)11)8-6(4)3-9/h4-6,8-9H,2-3H2,1H3,(H,10,11)
• InChI Key： PKWPTJYOIPALSH-UHFFFAOYSA-N
• SMILES： OCC1NC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56